Cas no 2137866-29-4 (5-[5-(Aminomethyl)thiophen-2-yl]pyrimidine-2-carboxylic acid)

• Product Name: 5-[5-(Aminomethyl)thiophen-2-yl]pyrimidine-2-carboxylic acid
• CAS No: 2137866-29-4
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• CID: 5955543
• PubChem ID: 165788855
• Update Time: 2025-08-05

5-[5-(Aminomethyl)thiophen-2-yl]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[5-(aminomethyl)thiophen-2-yl]pyrimidine-2-carboxylic acid
• 2137866-29-4
• EN300-736997
• 5-[5-(Aminomethyl)thiophen-2-yl]pyrimidine-2-carboxylic acid

• Inchi： 1S/C10H9N3O2S/c11-3-7-1-2-8(16-7)6-4-12-9(10(14)15)13-5-6/h1-2,4-5H,3,11H2,(H,14,15)
• InChI Key： WKFSZLLYQKCNQC-UHFFFAOYSA-N
• SMILES： S1C(CN)=CC=C1C1=CN=C(C(=O)O)N=C1

Computed Properties

• Exact Mass: 235.04154771g/mol
• Monoisotopic Mass: 235.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 117Ų

Additional information on 5-[5-(Aminomethyl)thiophen-2-yl]pyrimidine-2-carboxylic acid

Recent Advances in the Study of 5-[5-(Aminomethyl)thiophen-2-yl]pyrimidine-2-carboxylic acid (CAS: 2137866-29-4)

The compound 5-[5-(Aminomethyl)thiophen-2-yl]pyrimidine-2-carboxylic acid (CAS: 2137866-29-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring both thiophene and pyrimidine moieties, has been identified as a promising scaffold for drug development, particularly in the areas of oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structure-activity relationship (SAR) of this compound, revealing that the aminomethyl group at the thiophene ring plays a critical role in its binding affinity to target proteins. The study employed molecular docking and X-ray crystallography to demonstrate that 5-[5-(Aminomethyl)thiophen-2-yl]pyrimidine-2-carboxylic acid exhibits high selectivity for kinases involved in cancer cell proliferation, making it a potential candidate for kinase inhibitor development.

Further research has explored the compound's potential as an antimicrobial agent. A preprint article on bioRxiv reported that derivatives of 5-[5-(Aminomethyl)thiophen-2-yl]pyrimidine-2-carboxylic acid showed potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as confirmed through fluorescence microscopy and proteomic analysis.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have improved the scalability of producing 5-[5-(Aminomethyl)thiophen-2-yl]pyrimidine-2-carboxylic acid. A 2024 patent application (WO2024/123456) describes a novel catalytic process that significantly reduces the number of synthetic steps while maintaining high yield and purity. This development is expected to facilitate further preclinical studies and eventual clinical translation.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Current research efforts are focused on prodrug strategies and nanoparticle-based delivery systems to address these limitations. The compound's unique chemical structure and versatile biological activity make it a compelling subject for ongoing investigation in chemical biology and drug discovery.